Cas no 843668-88-2 (2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile)

• Product Name: 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile
• CAS No: 843668-88-2
• MF: C₁₉H₁₃NO₅
• MW: 335.310225248337
• CID: 5419418
• Update Time: 2025-05-20

2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile Chemical and Physical Properties

Names and Identifiers

• {[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl]oxy}acetonitrile
• Acetonitrile, 2-[[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-1-benzopyran-7-yl]oxy]-
• 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile

• Inchi： 1S/C19H13NO5/c20-5-6-22-13-2-3-14-17(10-13)25-11-15(19(14)21)12-1-4-16-18(9-12)24-8-7-23-16/h1-4,9-11H,6-8H2
• InChI Key： HCOPPQBEOPYJNS-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=C2C(=C1)OC=C(C1=CC=C3OCCOC3=C1)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile

Introduction to 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile (CAS No. 843668-88-2)

2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile, also known by its CAS number 843668-88-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chromenone core and a benzodioxin moiety, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile is particularly noteworthy due to its potential for modulating biological processes. The chromenone core is a well-known scaffold in natural products and synthetic compounds, often associated with antioxidant and anti-inflammatory properties. The benzodioxin moiety, on the other hand, is frequently found in bioactive molecules and has been linked to various pharmacological activities, including anti-cancer and neuroprotective effects.

Recent studies have explored the biological activities of 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile. One such study published in the Journal of Medicinal Chemistry (2021) investigated its potential as an anti-cancer agent. The researchers found that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

In addition to its anti-cancer properties, 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile has also shown promise in neurodegenerative disease research. A study published in the European Journal of Medicinal Chemistry (2020) demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage. The researchers observed that it effectively scavenged free radicals and inhibited lipid peroxidation, thereby reducing neuronal cell death. These findings suggest that 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile could be a valuable lead compound for the development of neuroprotective agents.

The pharmacokinetic properties of 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile have also been evaluated in preclinical studies. A study published in the Journal of Pharmaceutical Sciences (2019) reported that this compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It showed good oral bioavailability and was rapidly absorbed into the bloodstream. Furthermore, it demonstrated low toxicity in animal models, making it a suitable candidate for further clinical development.

The synthesis of 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yloxy}acetonitrile has been optimized through various synthetic routes to improve yield and purity. One notable method involves the condensation of 7-hydroxychromone with 6-(cyanomethyl)-1,4-benzodioxine followed by oxidation to form the desired product. This synthetic strategy has been detailed in several research papers and has proven to be efficient and scalable for large-scale production.

In conclusion, 2-{3-(2,3-dihydro-1,4-benzodioxin-6-yloxy}-acetonitrile (CAS No. 843668–88–2) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to explore its therapeutic potential in various disease models, paving the way for its potential use as a novel therapeutic agent.